Cas no 896722-50-2 (1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine)

1-(Benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a fused pyrrolopyridine core with a benzenesulfonyl substituent and a chloro functional group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The benzenesulfonyl group enhances stability and modulates electronic properties, while the chloro substituent offers a versatile site for further functionalization. Its rigid aromatic framework contributes to high thermal and chemical stability, suitable for demanding reaction conditions. The compound is particularly useful in cross-coupling reactions and as a precursor for biologically active molecules. Its well-defined structure ensures reproducibility in synthetic applications.
1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine structure
896722-50-2 structure
Product Name:1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine
CAS No:896722-50-2
MF:C13H9ClN2O2S
MW:292.740760564804
MDL:MFCD11616448
CID:714908
PubChem ID:49759033
Update Time:2025-05-20

1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
    • 1-(benzenesulfonyl)-6-chloropyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 6-chloro-1-(phenylsulfonyl)-
    • 1-(Phenylsulphonyl)-6-chloro-7-azaindole
    • 1-benzenesulfonyl-6-chloro-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine,6-chloro-1-(phenylsulfonyl)
    • AK103303
    • 1-(Benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine,6-chloro-1-(phenylsulfonyl)-
    • MLCIWUYAGVFRMD-UHFFFAOYSA-N
    • 4860AC
    • SB14044
    • AX8234842
    • 1-benzenesulfonyl-6-chloro-1H-pyrrolo[2,3-b]pyri
    • 6-Chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (ACI)
    • DTXSID80677996
    • 896722-50-2
    • DS-4085
    • WKB72250
    • AKOS016005247
    • SCHEMBL2011040
    • 6-Chloro-1-(phenylsulfonyl)-7-azaindole
    • MFCD11616448
    • SY116227
    • CS-0004201
    • N10009
    • 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine
    • MDL: MFCD11616448
    • Inchi: 1S/C13H9ClN2O2S/c14-12-7-6-10-8-9-16(13(10)15-12)19(17,18)11-4-2-1-3-5-11/h1-9H
    • InChI Key: MLCIWUYAGVFRMD-UHFFFAOYSA-N
    • SMILES: O=S(N1C2C(=CC=C(N=2)Cl)C=C1)(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 292.00700
  • Monoisotopic Mass: 292.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 60.3

Experimental Properties

  • Density: 1.45
  • Boiling Point: 488.6°C at 760 mmHg
  • Flash Point: 249.3°C
  • Refractive Index: 1.68
  • PSA: 60.34000
  • LogP: 4.00750

1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine Security Information

1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane ;  0 °C; 8 h, rt
1.2 Solvents: Methanol ;  1 h, reflux
Reference
Scaffold-hopping strategy: synthesis and biological evaluation of 5,6-fused bicyclic heteroaromatics to identify orally bioavailable anticancer agents
Tung, Yen-Shih; Coumar, Mohane Selvaraj; Wu, Yu-Shan; Shiao, Hui-Yi; Chang, Jang-Yang; et al, Journal of Medicinal Chemistry, 2011, 54(8), 3076-3080

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  1 h, 0 °C
1.2 1 h, 0 °C
Reference
7-Azaindole derivatives as potential partial nicotinic agonists
Stoit, Axel R.; den Hartog, Arnold P.; Mons, Harry; van Schaik, Sjoerd; Barkhuijsen, Nynke; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(1), 188-193

1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine Raw materials

1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine Preparation Products

1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine Suppliers

Amadis Chemical Company Limited
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(CAS:896722-50-2)1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine
Order Number:A861100
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:28
Price ($):179.0/626.0
Email:sales@amadischem.com

Additional information on 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 1-(Benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine (CAS No. 896722-50-2)

1-(Benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine (CAS No. 896722-50-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a benzenesulfonyl group and a chloro substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their potential applications in drug discovery and material science. Researchers are particularly interested in 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine due to its role as a building block for kinase inhibitors, which are pivotal in treating various diseases. The compound's CAS No. 896722-50-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine involves multi-step organic reactions, including sulfonylation and halogenation processes. Its molecular structure has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring high purity and consistency for laboratory use. The compound's stability under various conditions makes it suitable for further functionalization, a feature highly valued by medicinal chemists.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods. 1-(Benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine has been studied in this context, with researchers exploring greener catalysts and solvent-free reactions to minimize environmental impact. This aligns with the growing emphasis on green chemistry and the reduction of hazardous waste in industrial processes.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of pyrrolopyridine exhibit promising activity against specific cancer cell lines. While CAS No. 896722-50-2 itself is not a drug candidate, its structural framework is being optimized to enhance bioavailability and target specificity. This has led to a spike in related patent filings and peer-reviewed publications.

From a commercial perspective, 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its price and availability are common search queries, reflecting the compound's niche but growing market. Suppliers typically provide detailed technical data sheets (TDS) and safety information to ensure proper handling and storage.

In summary, 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine (CAS No. 896722-50-2) is a versatile compound with broad applications in scientific research. Its relevance to drug development, green chemistry, and material science ensures continued interest from academia and industry alike. As research progresses, this compound is likely to play an even more significant role in advancing innovative technologies and therapeutic solutions.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:896722-50-2)1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine
A861100
Purity:99%/99%
Quantity:1g/5g
Price ($):179.0/626.0
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